9-(1,3-benzodioxol-5-yl)-2-(2-chlorophenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(1,3-benzodioxol-5-yl)-2-(2-chlorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H12ClN5O4/c20-11-4-2-1-3-10(11)17-22-14(16(21)26)15-18(24-17)25(19(27)23-15)9-5-6-12-13(7-9)29-8-28-12/h1-7H,8H2,(H2,21,26)(H,23,27)
• InChI Key: ANBQHGWXGVGSFI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N3C4=NC(=NC(=C4NC3=O)C(=O)N)C5=CC=CC=C5Cl
• Molecular Formula: C19H12ClN5O4
• Molecular Weight: 409.8 g/mol

Description

9-(1,3-benzodioxol-5-yl)-2-(2-chlorophenyl)-8-oxo-7H-purine-6-carboxamide, also known as BDP-1, is a synthetic compound that belongs to the class of purine derivatives. It has been widely studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Characterization

• The compound's derivatives have been explored for their synthesis methodologies and properties. For example, synthetic routes to nucleoside analogs of N-substituted 1,3-thiazolidines involve complex reactions, showcasing the compound's role in the development of novel nucleoside analogs with potential biological activities (Iwakawa, Pinto, & Szarek, 1978).

Biological Activities and Potential Applications

• Research on derivatives of the compound has led to the discovery of new classes of anticonvulsant agents. These findings highlight the potential of such compounds in the development of medications for controlling seizures (Kelley, Krochmal, Linn, McLean, & Soroko, 1988).
• Some derivatives have shown promising antimycobacterial activity, particularly against Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis. This includes the study of 6-arylpurines for their antibacterial properties and requirements for the N-9 substituent in active antimycobacterial purines (Gundersen, Nissen‐meyer, & Spilsberg, 2002).
• Investigation into the synthesis, characterization, and antimicrobial evaluation of related compounds has also been conducted, further demonstrating the versatility of this chemical framework in the development of new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).

Antiviral and Antitumor Screening

• The compound's derivatives have been screened for antirhinovirus and antitumor activities, illustrating its potential as a base for developing antiviral and anticancer drugs. For instance, derivatives have been identified with activity against rhinovirus type 1B, indicating a new class of antiviral agents (Kelley, Linn, Krochmal, & Selway, 1988).